Cas no 1871620-57-3 (1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine)

1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine is a specialized triazole derivative characterized by its unique cyclopentylmethyl substitution pattern. This compound exhibits potential utility as an intermediate in the synthesis of biologically active molecules, particularly in agrochemical and pharmaceutical research. Its structural features, including the 1,2,4-triazole core and sterically hindered methylcyclopentyl group, may confer enhanced stability and selectivity in target interactions. The amine functionality at the 3-position offers versatility for further derivatization, enabling the development of novel analogs. This compound is of interest for applications requiring tailored molecular scaffolds with defined steric and electronic properties. Proper handling and storage under inert conditions are recommended to maintain its integrity.

1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine structure

1871620-57-3 structure

Product Name:1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine

CAS No:1871620-57-3

MF:C₉H₁₆N₄

MW:180.250141143799

CID:5739595

PubChem ID:130578078

Update Time:2025-05-20

1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-[(1-Methylcyclopentyl)methyl]-1,2,4-triazol-3-amine
- 1H-1,2,4-Triazol-3-amine, 1-[(1-methylcyclopentyl)methyl]-
- 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine
- 1871620-57-3
- EN300-1108375
- Inchi： 1S/C9H16N4/c1-9(4-2-3-5-9)6-13-7-11-8(10)12-13/h7H,2-6H2,1H3,(H2,10,12)
- InChI Key： JEHSNGZDOGZVQS-UHFFFAOYSA-N
- SMILES： N1(CC2(C)CCCC2)C=NC(N)=N1

Computed Properties

Exact Mass: 180.137496527g/mol
Monoisotopic Mass: 180.137496527g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 56.7Å²

Experimental Properties

Density: 1.27±0.1 g/cm3(Predicted)
Boiling Point: 343.3±25.0 °C(Predicted)
pka: 4.90±0.12(Predicted)

1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1108375-0.05g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1108375-0.1g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1108375-0.25g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1108375-0.5g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1108375-1.0g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3		1g	$1299.0	2023-06-10
Enamine	EN300-1108375-2.5g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1108375-5.0g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3		5g	$3770.0	2023-06-10
Enamine	EN300-1108375-10.0g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3		10g	$5590.0	2023-06-10
Enamine	EN300-1108375-1g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	1g	$986.0	2023-10-27
Enamine	EN300-1108375-5g	1-[(1-methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine	1871620-57-3	95%	5g	$2858.0	2023-10-27

1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine Related Literature

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Additional information on 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1871620-57-3)

The compound 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine, identified by its CAS number 1871620-57-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and the 1-methylcyclopentylmethyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, given the growing demand for small-molecule inhibitors and enzyme modulators in drug discovery.

In recent years, the scientific community has focused on heterocyclic compounds like 1,2,4-triazoles due to their versatility in medicinal chemistry. The 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine stands out for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. These characteristics align with current trends in precision medicine and targeted therapy, where researchers seek compounds with high selectivity and minimal off-target effects.

The synthesis of CAS 1871620-57-3 involves multi-step organic reactions, often starting from readily available precursors such as cyclopentanone derivatives and 1,2,4-triazole-3-amine. Its purification and characterization typically employ advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring high purity for research applications. This rigorous quality control is essential for reproducibility in high-throughput screening and structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine has potential applications in agrochemical formulation. Its structural motifs are analogous to those found in plant growth regulators and pest control agents, making it a subject of interest for sustainable agriculture. With the rising global focus on food security and eco-friendly pesticides, this compound could contribute to next-generation solutions.

From an industrial perspective, scalability and cost-efficiency are key considerations for CAS 1871620-57-3. Innovations in green chemistry and catalytic processes may enhance its production viability. Additionally, collaborations between academia and industry are critical to unlocking its full potential, particularly in addressing challenges like bioavailability and metabolic stability.

In summary, 1-[(1-Methylcyclopentyl)methyl]-1H-1,2,4-triazol-3-amine represents a compelling case study in modern chemical research. Its interdisciplinary relevance—spanning drug development, agriculture, and material science—highlights the compound’s adaptability. As scientific inquiries into heterocyclic scaffolds and functional group interactions continue to evolve, this molecule is poised to remain at the forefront of innovation.